Benzoic acid, 2-(2-propenyloxy)-, ethyl ester

• CAS No.: 61493-61-6
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: ethyl 2-prop-2-enoxybenzoate
• InChI: InChI=1S/C12H14O3/c1-3-9-15-11-8-6-5-7-10(11)12(13)14-4-2/h3,5-8H,1,4,9H2,2H3
• InChI Key: BZXNNIOIDPGHFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1OCC=C

Description

Benzoic acid, 2-(2-propenyloxy)-, ethyl ester is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl salicylate (100 g, 0.602 mol) in DMF (400 ml) was added K2CO3 (150 g), followed by the dropwise addition of allyl bromide (87.5 g, 0.723 mol). The reaction mixture was then heated on a steam bath for 2 hours, the K2CO3 was removed by filtration and the reaction mixture was poured into water and extracted with ethyl acetate (3×300 ml). The organic layer was washed with brine, and dried over MgSO4, and the solvent was removed to afford 122 g (98%) of ethyl 2-(2-propenyloxy)benzoate.